Cas no 95596-42-2 (7-Tetradecanethiol)

7-Tetradecanethiol structure
7-Tetradecanethiol structure
Product Name:7-Tetradecanethiol
CAS No:95596-42-2
MF:C14H30S
MW:230.453003406525
CID:734952
PubChem ID:13685349
Update Time:2025-04-19

7-Tetradecanethiol Chemical and Physical Properties

Names and Identifiers

    • 7-Tetradecanethiol
    • tetradecane-7-thiol
    • 95596-42-2
    • SCHEMBL9543091
    • DTXSID80546719
    • Inchi: 1S/C14H30S/c1-3-5-7-9-11-13-14(15)12-10-8-6-4-2/h14-15H,3-13H2,1-2H3
    • InChI Key: OOZDGROCMUHBCK-UHFFFAOYSA-N
    • SMILES: SC(CCCCCC)CCCCCCC

Computed Properties

  • Exact Mass: 230.20682213g/mol
  • Monoisotopic Mass: 230.20682213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 1Ų
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